Cas no 2324096-24-2 (1-{3-5-(hydroxymethyl)-1,2-oxazol-3-ylazetidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{3-5-(hydroxymethyl)-1,2-oxazol-3-ylazetidin-1-yl}prop-2-en-1-one
• CAS No: 2324096-24-2
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5412536
• PubChem ID: 145876002
• Update Time: 2025-06-03

1-{3-5-(hydroxymethyl)-1,2-oxazol-3-ylazetidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z2732399346
• EN300-26590042
• 2324096-24-2
• 1-[3-[5-(Hydroxymethyl)-1,2-oxazol-3-yl]azetidin-1-yl]prop-2-en-1-one
• 1-{3-[5-(hydroxymethyl)-1,2-oxazol-3-yl]azetidin-1-yl}prop-2-en-1-one
• 1-[3-[5-(Hydroxymethyl)-3-isoxazolyl]-1-azetidinyl]-2-propen-1-one
• 1-{3-5-(hydroxymethyl)-1,2-oxazol-3-ylazetidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C10H12N2O3/c1-2-10(14)12-4-7(5-12)9-3-8(6-13)15-11-9/h2-3,7,13H,1,4-6H2
• InChI Key： KXSAQYHZSIIAIB-UHFFFAOYSA-N
• SMILES： C(N1CC(C2C=C(CO)ON=2)C1)(=O)C=C

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.4±45.0 °C(Predicted)
• pka: 13.37±0.10(Predicted)

Additional information on 1-{3-5-(hydroxymethyl)-1,2-oxazol-3-ylazetidin-1-yl}prop-2-en-1-one

Exploring the Potential of 1-{3-[5-(Hydroxymethyl)-1,2-Oxazol-3-yl]azetidin-1-yl}prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 2324096-24-2, known as 1-{3-[5-(Hydroxymethyl)-1,2-Oxazol-3-yl]azetidin-1-yl}prop-2-en-1-one, has recently garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of azetidine, a four-membered ring structure, which is fused with a 1,2-oxazole moiety and a propenone group. The presence of these functional groups makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the hydroxymethyl group as a key functional group in this compound, contributing to its biological activity. Researchers have demonstrated that this group can act as a hydrogen bond donor, enhancing the molecule's ability to interact with biological targets. This property has been leveraged in the development of novel enzyme inhibitors, particularly for kinases and proteases, which are critical targets in cancer therapy.

The azetidine ring in this compound is another structural feature that has drawn scientific interest. Azetidine derivatives are known for their rigid and strained ring systems, which can impart unique steric and electronic properties to the molecule. This makes them ideal candidates for exploring non-classical interactions in drug design. Recent computational studies have shown that the azetidine ring in this compound can adopt conformations that facilitate binding to specific protein pockets, enhancing its therapeutic potential.

The propenone group present in the molecule adds another layer of complexity to its structure. This group is highly reactive and can participate in various chemical transformations, making it useful in organic synthesis. Recent research has focused on using this group as a scaffold for constructing bioactive molecules with improved pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production. Researchers have also explored green chemistry approaches to synthesize this compound, reducing its environmental impact.

From an applications perspective, this compound has shown promise in several areas. In pharmacology, it has been evaluated as a potential lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have demonstrated its ability to cross the blood-brain barrier and modulate key pathological pathways associated with these conditions.

In materials science, the compound has been investigated as a building block for constructing advanced materials with tailored properties. Its rigid structure and reactivity make it suitable for use in polymer synthesis and self-healing materials. Recent breakthroughs in this area have highlighted its potential for creating stimuli-responsive materials that can adapt to environmental changes.

Looking ahead, further research is needed to fully unlock the potential of 1-{3-[5-(Hydroxymethyl)-1,2-Oxazol-3-yl]azetidin-1-yll}propenone. Collaborative efforts between chemists, biologists, and material scientists are essential to explore its diverse applications and optimize its properties for real-world use.